Cas no 84411-99-4 (octahydro-4,7-methano-1h-indenyl acetate)

• Product name: octahydro-4,7-methano-1h-indenyl acetate
• CAS No: 84411-99-4
• MF: C₁₂H₁₈O₂
• MW: 194.27012
• CID: 888587
• PubChem ID: 44147412

octahydro-4,7-methano-1h-indenyl acetate Chemical and Physical Properties

Names and Identifiers

• octahydro-4,7-methano-1h-indenyl acetate
• DTXSID201004679
• Octahydro-1H-4,7-methanoinden-1-yl acetate
• EINECS 282-760-5
• NS00062158
• 84411-99-4

• Inchi： InChI=1S/C12H18O2/c1-7(13)14-11-5-4-10-8-2-3-9(6-8)12(10)11/h8-12H,2-6H2,1H3
• InChI Key： ZDOPVTMGWXOTQX-UHFFFAOYSA-N
• SMILES： CC(=O)OC1CCC2C1C3CCC2C3

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 2.9